Cas no 860610-79-3 (4-Chlorobenzyl 5-(4-pentylcyclohexyl)-1,3,4-oxadiazol-2-yl sulfide)
4-Chlorobenzyl 5-(4-pentylcyclohexyl)-1,3,4-oxadiazol-2-yl sulfide Chemical and Physical Properties
Names and Identifiers
-
- 860610-79-3
- 10T-0259
- 4-chlorobenzyl 5-(4-pentylcyclohexyl)-1,3,4-oxadiazol-2-yl sulfide
- 2-{[(4-chlorophenyl)methyl]sulfanyl}-5-(4-pentylcyclohexyl)-1,3,4-oxadiazole
- 2-[(4-chlorophenyl)methylsulfanyl]-5-(4-pentylcyclohexyl)-1,3,4-oxadiazole
- AKOS005076385
- 4-Chlorobenzyl 5-(4-pentylcyclohexyl)-1,3,4-oxadiazol-2-yl sulfide
-
- Inchi: 1S/C20H27ClN2OS/c1-2-3-4-5-15-6-10-17(11-7-15)19-22-23-20(24-19)25-14-16-8-12-18(21)13-9-16/h8-9,12-13,15,17H,2-7,10-11,14H2,1H3
- InChI Key: SHUNTTXHBLUECS-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CSC1=NN=C(C2CCC(CCCCC)CC2)O1
Computed Properties
- Exact Mass: 378.1532624g/mol
- Monoisotopic Mass: 378.1532624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 64.2Ų
4-Chlorobenzyl 5-(4-pentylcyclohexyl)-1,3,4-oxadiazol-2-yl sulfide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659904-1mg |
2-((4-Chlorobenzyl)thio)-5-(4-pentylcyclohexyl)-1,3,4-oxadiazole |
860610-79-3 | 98% | 1mg |
¥428.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659904-2mg |
2-((4-Chlorobenzyl)thio)-5-(4-pentylcyclohexyl)-1,3,4-oxadiazole |
860610-79-3 | 98% | 2mg |
¥619.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659904-5mg |
2-((4-Chlorobenzyl)thio)-5-(4-pentylcyclohexyl)-1,3,4-oxadiazole |
860610-79-3 | 98% | 5mg |
¥573.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659904-10mg |
2-((4-Chlorobenzyl)thio)-5-(4-pentylcyclohexyl)-1,3,4-oxadiazole |
860610-79-3 | 98% | 10mg |
¥924.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659904-20mg |
2-((4-Chlorobenzyl)thio)-5-(4-pentylcyclohexyl)-1,3,4-oxadiazole |
860610-79-3 | 98% | 20mg |
¥1264.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659904-25mg |
2-((4-Chlorobenzyl)thio)-5-(4-pentylcyclohexyl)-1,3,4-oxadiazole |
860610-79-3 | 98% | 25mg |
¥1192.00 | 2024-07-28 |
4-Chlorobenzyl 5-(4-pentylcyclohexyl)-1,3,4-oxadiazol-2-yl sulfide Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 4-Chlorobenzyl 5-(4-pentylcyclohexyl)-1,3,4-oxadiazol-2-yl sulfide
Introduction to 4-Chlorobenzyl 5-(4-pentylcyclohexyl)-1,3,4-oxadiazol-2-yl sulfide (CAS No. 860610-79-3) and Its Emerging Applications in Chemical Biology
4-Chlorobenzyl 5-(4-pentylcyclohexyl)-1,3,4-oxadiazol-2-yl sulfide, identified by the CAS number 860610-79-3, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of sulfides and oxadiazole derivatives, which are well-documented for their diverse biological activities. The presence of a chlorobenzyl moiety and a bulky 4-pentylcyclohexyl substituent in the molecule imparts distinct physicochemical properties, making it a promising candidate for further investigation in drug discovery and therapeutic development.
The 1,3,4-oxadiazole core is a heterocyclic scaffold that has been extensively studied for its role in modulating various biological pathways. Oxadiazole derivatives are known for their stability, bioavailability, and ability to interact with biological targets such as enzymes and receptors. In particular, the sulfide linkage in this compound introduces a polar region that can enhance solubility and binding affinity, which are critical factors in the design of bioactive molecules.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The 4-pentylcyclohexyl group adds steric bulk to the molecule, which can be exploited to optimize interactions with specific protein targets. This feature is particularly relevant in the development of small-molecule inhibitors targeting kinases and other enzymes involved in cancer and inflammatory diseases.
One of the most compelling aspects of 4-Chlorobenzyl 5-(4-pentylcyclohexyl)-1,3,4-oxadiazol-2-yl sulfide is its potential as a scaffold for structure-based drug design. The combination of the electron-withdrawing chlorobenzyl group and the electron-donating 4-pentylcyclohexyl substituent creates a balance that can fine-tune electronic properties for optimal receptor binding. This balance is essential for achieving high selectivity and efficacy in therapeutic applications.
In vitro studies have begun to explore the biological activity of this compound, with initial findings suggesting promising interactions with certain enzymes. For instance, preliminary data indicate that derivatives of this class may exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are overexpressed in many cancers. The ability to modulate CDK activity could lead to novel anticancer therapies with improved outcomes compared to existing agents.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These techniques not only enhance synthetic efficiency but also allow for structural modifications that can further optimize biological activity.
The role of computational tools in analyzing the pharmacokinetic properties of 4-Chlorobenzyl 5-(4-pentylcyclohexyl)-1,3,4-oxadiazol-2-yl sulfide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound might behave within biological systems. These studies have helped identify key interactions with target proteins and have informed strategies for improving drug-like properties such as metabolic stability and membrane permeability.
As research progresses, the potential applications of this compound are expected to expand into other therapeutic areas beyond oncology. For example, its sulfide moiety suggests potential utility in anti-inflammatory agents, where modulation of inflammatory pathways could lead to novel treatments for chronic diseases like rheumatoid arthritis. Additionally, its structural features may make it suitable for developing neuroprotective compounds targeting neurodegenerative disorders.
The development of novel synthetic routes for 4-Chlorobenzyl 5-(4-pentylcyclohexyl)-1,3,4-oxadiazol-2-yl sulfide is an ongoing area of interest. Researchers are exploring greener synthetic methods that minimize waste and reduce environmental impact while maintaining high yields. Such efforts align with broader trends in pharmaceutical chemistry toward sustainable practices that do not compromise efficacy or safety.
Future studies will likely focus on optimizing formulations for clinical translation. This includes evaluating pharmacokinetic profiles using animal models and conducting preclinical toxicity studies to ensure safety before human trials. The integration of machine learning algorithms into drug discovery pipelines may also accelerate the process by predicting optimal analogs based on existing data.
In conclusion,4-Chlorobenzyl 5-(4-pentylcyclohexyl)-1,3,4-oxadiazol-2-yl sulfide (CAS No. 860610-79-3) represents a promising candidate for further exploration in chemical biology due to its unique structural features and potential biological activities. Its development as a therapeutic agent is supported by advances in synthetic chemistry, computational modeling,and preclinical research, paving the way for innovative treatments across multiple disease areas.
860610-79-3 (4-Chlorobenzyl 5-(4-pentylcyclohexyl)-1,3,4-oxadiazol-2-yl sulfide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)